N'-(3-ethoxy-4-hydroxy-5-iodobenzylidene)-3-nitrobenzohydrazide

• IUPAC Name: N-[(E)-(3-ethoxy-4-hydroxy-5-iodophenyl)methylideneamino]-3-nitrobenzamide
• InChI: InChI=1S/C16H14IN3O5/c1-2-25-14-7-10(6-13(17)15(14)21)9-18-19-16(22)11-4-3-5-12(8-11)20(23)24/h3-9,21H,2H2,1H3,(H,19,22)/b18-9+
• InChI Key: KLHFTKOSGSIJGK-GIJQJNRQSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-])I)O
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=N/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])I)O
• Molecular Formula: C16H14IN3O5
• Molecular Weight: 455.20 g/mol

Description

N'-(3-ethoxy-4-hydroxy-5-iodobenzylidene)-3-nitrobenzohydrazide, also known as EIHN, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EIHN is a hydrazone derivative that is synthesized from 3-nitrobenzohydrazide and 3-ethoxy-4-hydroxy-5-iodobenzaldehyde. This compound has been studied extensively for its biological and chemical properties, and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of N'-(3-ethoxy-4-hydroxy-5-iodobenzylidene)-3-nitrobenzohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in oxidative stress and inflammation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to scavenge free radicals and reactive oxygen species (ROS).
Biochemical and Physiological Effects:
N'-(3-ethoxy-4-hydroxy-5-iodobenzylidene)-3-nitrobenzohydrazide has been shown to exhibit a wide range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer properties. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines, and to scavenge free radicals and ROS, which are implicated in various diseases and conditions.

Advantages and Limitations for Lab Experiments

N'-(3-ethoxy-4-hydroxy-5-iodobenzylidene)-3-nitrobenzohydrazide has several advantages as a research tool, including its high potency and selectivity, as well as its ability to inhibit multiple targets involved in oxidative stress and inflammation. However, it also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N'-(3-ethoxy-4-hydroxy-5-iodobenzylidene)-3-nitrobenzohydrazide, including its potential as a therapeutic agent for various diseases and conditions, such as cancer, Alzheimer's disease, and diabetes. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as its pharmacokinetics and pharmacodynamics. Additionally, the development of novel derivatives and analogs of N'-(3-ethoxy-4-hydroxy-5-iodobenzylidene)-3-nitrobenzohydrazide may lead to the discovery of more potent and selective compounds with improved therapeutic properties.

Scientific Research Applications

N'-(3-ethoxy-4-hydroxy-5-iodobenzylidene)-3-nitrobenzohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties.